Cas no 882423-09-8 (N-methyl-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-methyl-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 882423-09-8
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD09817446
• CID: 1068633
• PubChem ID: 8467997
• Update Time: 2025-04-20

N-methyl-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(trifluoromethyl)benzenesulfonamide
• N-methyl-3-(trifluoromethyl)benzene-1-sulfonamide
• AKOS005072458
• EN300-1452756
• 882423-09-8
• SCHEMBL5184452
• GBWSVFJWWNNYKC-UHFFFAOYSA-N
• DTXSID30429164
• EB-0727
• SB80599
• MFCD09817446
• CS-0301793
• N-Methyl-3-(trifluoromethyl)benzenesulphonamide
• DB-309062

• MDL： MFCD09817446
• Inchi： 1S/C8H8F3NO2S/c1-12-15(13,14)7-4-2-3-6(5-7)8(9,10)11/h2-5,12H,1H3
• InChI Key： GBWSVFJWWNNYKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 239.02278416g/mol
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.6Ų